Cas no 84272-19-5 (2-Oxazolidinethione,4-(1-methylethyl)-)

• Product Name: 2-Oxazolidinethione,4-(1-methylethyl)-
• CAS No: 84272-19-5
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 707163
• PubChem ID: 7271926
• Update Time: 2025-04-19

2-Oxazolidinethione,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinethione,4-(1-methylethyl)-
• (4S)-(-)-4-ISOPROPYL-1,3-OXAZOLIDINE-2-THIONE
• (4S)-(-)-4-ISOPROPYL-1,3-OXAZOLIDINE-2-THIONE, 98
• (4S)-4-Isopropyl-1,3-oxazolidine-2-thione
• AS-77986
• 104499-08-3
• A896208
• AKOS006237206
• (S)-4-Isopropyloxazolidine-2-thione
• (S)-(-)-4-Isopropyl-2-oxazolidinethione
• (S)-(-)-4-Isopropyl-1,3-oxazolidinethione
• (S)-(-)-4-Isopropyl-2-oxazolidinethione, 99%
• 84272-19-5
• 4-(Propan-2-yl)-4,5-dihydro-1,3-oxazole-2-thiol
• MFCD00051949
• E78370
• (S)-4-Isopropyl-1,3-oxazolidine-2-thione
• (4S)-4-propan-2-yl-1,3-oxazolidine-2-thione
• DTXSID001004580
• 4-Isopropyl-1,3-oxazolidine-2-thione #
• (R)-4-Isopropyl-3-oxazolidinethione
• 2-Oxazolidinethione,4-(1-methylethyl)-,(4S)-
• CIRDXQWBLPPFPN-RXMQYKEDSA-N
• CS-W016360
• SCHEMBL14099383

• MDL： MFCD19159778
• Inchi： 1S/C6H11NOS/c1-4(2)5-3-8-6(9)7-5/h4-5H,3H2,1-2H3,(H,7,9)/t5-/m1/s1
• InChI Key： CIRDXQWBLPPFPN-RXMQYKEDSA-N
• SMILES： S=C1N[C@H](CO1)C(C)C

Computed Properties

• Exact Mass: 145.056
• Monoisotopic Mass: 145.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines